Cas no 402714-30-1 (BENZONITRILE, 3-CHLORO-4-ISOTHIOCYANATO-)

BENZONITRILE, 3-CHLORO-4-ISOTHIOCYANATO- structure
402714-30-1 structure
Product Name:BENZONITRILE, 3-CHLORO-4-ISOTHIOCYANATO-
CAS No:402714-30-1
MF:C8H3ClN2S
MW:194.640818834305
CID:3394563
PubChem ID:18316392
Update Time:2025-04-21

BENZONITRILE, 3-CHLORO-4-ISOTHIOCYANATO- Chemical and Physical Properties

Names and Identifiers

    • BENZONITRILE, 3-CHLORO-4-ISOTHIOCYANATO-
    • 402714-30-1
    • MFCD28362929
    • 3-chloro-4-isothiocyanatobenzonitrile
    • SCHEMBL7120694
    • 2-chloro-4-cyanophenyl isothiocyanate
    • SY328204
    • SSCHOBJLMMBIML-UHFFFAOYSA-N
    • 3-chloro-4-isothiocyanato-benzonitrile
    • Inchi: 1S/C8H3ClN2S/c9-7-3-6(4-10)1-2-8(7)11-5-12/h1-3H
    • InChI Key: SSCHOBJLMMBIML-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=C(N=C=S)C(Cl)=C1

Computed Properties

  • Exact Mass: 193.9705470Da
  • Monoisotopic Mass: 193.9705470Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 68.2Ų
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